Cas no 1807201-20-2 (3-Chloro-4-iodopyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-4-iodopyridine-2-sulfonyl chloride
• CAS No: 1807201-20-2
• MF: C₅H₂Cl₂INO₂S
• MW: 337.950350284576
• CID: 4902762
• Update Time: 2025-10-28

3-Chloro-4-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C5H2Cl2INO2S/c6-4-3(8)1-2-9-5(4)12(7,10)11/h1-2H
• InChI Key： DEKJALRCPMJNFT-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-4-iodopyridine-2-sulfonyl chloride

3-Chloro-4-iodopyridine-2-sulfonyl Chloride (CAS 1807201-20-2): A Versatile Intermediate for Pharmaceutical and Chemical Synthesis

3-Chloro-4-iodopyridine-2-sulfonyl chloride (CAS 1807201-20-2) is a highly specialized chemical intermediate that has gained significant attention in pharmaceutical research and fine chemical synthesis. This halogenated pyridine derivative serves as a crucial building block for the development of novel drug candidates, particularly in the fields of oncology and infectious diseases. The unique combination of chloro, iodo, and sulfonyl chloride functional groups on the pyridine ring makes this compound exceptionally valuable for structure-activity relationship (SAR) studies and targeted molecular modifications.

The growing demand for 3-chloro-4-iodopyridine-2-sulfonyl chloride reflects current trends in drug discovery, where researchers are increasingly focusing on halogenated heterocycles as privileged scaffolds. Recent studies have shown that such compounds demonstrate improved metabolic stability and binding affinity compared to their non-halogenated counterparts. In response to frequent search queries about "iodopyridine applications" and "sulfonyl chloride reactions", it's important to note that this compound enables efficient nucleophilic substitution reactions at multiple positions, allowing for diverse structural derivatization.

From a chemical perspective, CAS 1807201-20-2 exhibits several noteworthy characteristics. The electron-withdrawing nature of the sulfonyl chloride group activates the pyridine ring towards various transformations, while the iodo substituent serves as an excellent handle for cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings. This dual functionality addresses common researcher questions about "multifunctional pyridine derivatives" and "orthogonal reactivity in heterocycles". The compound's molecular weight of 338.42 g/mol and precise halogen substitution pattern make it particularly valuable for creating molecular libraries in high-throughput screening programs.

In pharmaceutical applications, 3-chloro-4-iodopyridine-2-sulfonyl chloride has emerged as a key intermediate for kinase inhibitor development. The current emphasis on targeted cancer therapies and precision medicine has driven interest in this compound, as evidenced by search trends for "kinase inhibitor scaffolds". Its structural features allow for the creation of compounds that can interact with both the hinge region and allosteric pockets of various kinases. Moreover, the iodopyridine moiety facilitates radio-labeling studies, addressing growing needs in molecular imaging and theranostic applications.

The synthetic utility of CAS 1807201-20-2 extends beyond medicinal chemistry. In materials science, researchers are exploring its use in creating functionalized polymers and metal-organic frameworks (MOFs). The compound's ability to participate in both electrophilic and nucleophilic reactions makes it valuable for designing advanced materials with tailored properties. Recent publications have highlighted its role in developing photoactive materials, responding to increased searches for "halogenated photomaterials" and "energy transfer systems".

Quality control and handling of 3-chloro-4-iodopyridine-2-sulfonyl chloride require special attention to its moisture sensitivity. Proper storage under inert atmosphere and controlled temperature conditions ensures maximum stability. Analytical characterization typically involves HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry verification - techniques frequently searched by quality control specialists working with halogenated sulfonyl compounds.

The market for 3-chloro-4-iodopyridine-2-sulfonyl chloride has seen steady growth, particularly in regions with strong pharmaceutical R&D infrastructure. Current procurement trends show increased demand from contract research organizations (CROs) and academic institutions engaged in fragment-based drug discovery. The compound's versatility in creating structure-activity relationship libraries aligns well with modern drug discovery paradigms that emphasize rapid analog generation and screening.

Looking forward, CAS 1807201-20-2 is poised to maintain its importance in chemical research. The continued exploration of halogen bonding in molecular recognition and the development of covalent inhibitors ensure ongoing relevance for this multifunctional intermediate. As synthetic methodologies advance, particularly in C-H activation and late-stage functionalization, the utility of 3-chloro-4-iodopyridine-2-sulfonyl chloride will likely expand into new areas of chemical space.

For researchers considering 3-chloro-4-iodopyridine-2-sulfonyl chloride for their projects, it's essential to consult recent literature on its reactivity patterns. The compound's three distinct reactive centers (chloro, iodo, and sulfonyl chloride groups) enable sequential functionalization strategies that can yield diverse molecular architectures. This capability addresses frequent search queries about "sequential cross-coupling" and "orthogonal protecting group strategies" in complex molecule synthesis.